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Compound of Interest

Compound Name: Benzothiazole-d4

Cat. No.: B030561

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Benzothiazole-d4 (CAS: 194423-51-3). As Benzothiazole-d4 is a deuterium-
labeled version of Benzothiazole (CAS: 95-16-9), it should be handled with the same
precautions as its unlabeled counterpart due to their similar chemical properties.[1][2] The
following procedures are based on established safety data for Benzothiazole.

Hazard Identification and Safety Data

Benzothiazole-d4 is considered hazardous. It is toxic if swallowed or in contact with skin,
harmful if inhaled, and causes serious eye irritation. It is also harmful to aquatic life.
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Identifier Value Source

Acute Toxicity, Oral (Category
3); Acute Toxicity, Dermal
GHS Classification (Category 3); Acute Toxicity,
Inhalation (Category 4); Eye
Irritation (Category 2A)

H301 + H311: Toxic if
swallowed or in contact with
skin; H319: Causes serious
Hazard Statements o )
eye irritation; H332: Harmful if

inhaled; H402: Harmful to

aquatic life
LD50 Oral (Rat) 380 mg/kg [3]
LD50 Oral (Mouse) 900 mg/kg [3]
Boiling Point 231°C/447.8 °F @ 760 4]
mmHg
Melting Point 2°C/35.6 °F [4]
Flash Point > 112 °C /> 233.6 °F [4]
Specific Gravity 1.238 g/cm3 [3]

Operational and Disposal Plans

Adherence to the following procedural steps is mandatory to ensure personnel safety and
environmental protection.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling, but the following PPE is
generally required:

o Eye/Face Protection: Wear tight-fitting chemical splash goggles or a face shield that
complies with OSHA 1910.133 or EN 166 standards.[4][5]
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e Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile, neoprene) must be
worn.[5][6]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]
Immediately change any contaminated clothing.

o Respiratory Protection: Use only in a well-ventilated area, such as under a chemical fume
hood. If inhalation hazards exist or ventilation is inadequate, a NIOSH/MSHA or European
Standard EN 149 approved respirator with appropriate filter cartridges is necessary.[4][5][6]

Handling and Storage Protocol

Handling:
o Ventilation: Always work inside a certified chemical fume hood.

e Avoid Contact: Do not breathe vapors or mists and avoid contact with skin, eyes, and
clothing.[4]

e Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
work area.[4][5]

» Equipment: Use spark-proof tools and explosion-proof equipment if there is a risk of ignition.

[4]
Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]
e Security: Store in a locked-up area accessible only to qualified or authorized personnel.[4]

o Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[3][4]

Emergency Procedures

First Aid:
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or stops, provide artificial respiration. Call a poison center or doctor
immediately.[4]

If on Skin: Immediately take off all contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Call a physician immediately.[4]

If in Eyes: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Immediate medical
attention is required.[4][5]

If Swallowed: Rinse mouth and give at most two glasses of water to drink. Do NOT induce
vomiting. Immediately call a poison center or doctor.[4][5]

Spill and Leak Cleanup:

Evacuate: Evacuate non-essential personnel from the danger area.

Ventilate: Ensure adequate ventilation.

Containment: Cover drains to prevent the chemical from entering the sewer system.

Absorption: For small spills, use an inert absorbent material such as sand, silica gel, or
universal binder.[4]

Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,
closed container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

Disposal Plan

All waste, including the chemical itself and any contaminated materials, must be treated as
hazardous waste.

o Containers: Do not mix with other waste. Leave the chemical in its original container. Handle
uncleaned containers as you would the product itself.
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» Regulations: Disposal must be in accordance with all local, regional, and national hazardous
waste regulations.[4] Engage a licensed professional waste disposal service to dispose of

this material.

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling Benzothiazole-d4 from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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